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Introduction

Periostin (POSTN), also known as osteoblast-specific factor 2 (OSF-2), is a secreted, disulfide-
linked protein that functions as a key matricellular component. It plays a crucial role in tissue
development, remodeling, and is increasingly recognized as a significant factor in various
pathologies, including fibrosis, inflammatory diseases, and cancer.[1][2] As a ligand for
integrins such as avB3 and avp5, Periostin modulates cell adhesion, migration, and
proliferation, influencing the tumor microenvironment and metastatic processes.[3][4] Given its
pivotal role in disease progression, accurate detection and quantification of Periostin
expression at the single-cell level are critical for both basic research and the development of
novel therapeutic strategies.

Flow cytometry provides a powerful platform for the analysis of Periostin expression in
heterogeneous cell populations. This application note offers detailed protocols for the detection
of intracellular Periostin using fluorescently labeled antibodies, along with guidance on data
interpretation and troubleshooting.

Signaling Pathways Involving Periostin
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Periostin exerts its biological functions by activating several key signaling pathways upon
binding to cell surface integrins. These pathways are integral to processes such as cell
survival, proliferation, migration, and tissue remodeling. Understanding these pathways is
essential for contextualizing the results of Periostin expression analysis.

Periostin-Mediated Signaling Pathways
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Periostin-Mediated Signaling Pathways
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Intracellular Periostin Staining Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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